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Compound of Interest

Compound Name: O-(3-Chloroallyl)hydroxylamine

Cat. No.: B154111

This technical guide provides a comprehensive overview of O-(3-Chloroallyl)hydroxylamine,
a versatile chemical intermediate. The document is intended for researchers, scientists, and
professionals in drug development and agrochemical synthesis, offering detailed information on
its chemical properties, synthesis, and applications.

Core Properties of O-(3-Chloroallyl)hydroxylamine
O-(3-Chloroallyl)hydroxylamine, also known by its systematic name (E)-O-(3-Chloro-2-
propenyl)hydroxylamine, is a key reagent in organic synthesis.[1] Its utility is primarily in the
production of agrochemicals, such as herbicides and plant growth regulators, and as an
intermediate in the synthesis of pharmaceuticals.[1][2]

Below is a summary of its key quantitative data:
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Property Value Source
Molecular Formula C3HeCINO [L1[31[41[5]16]
Molecular Weight 107.54 g/mol [11[3]14116]
CAS Number 87851-77-2 [1][3]1[5]
Boiling Point 209 °C [1][5]

Flash Point 80 °C [1][5]
Density 1.155 g/mL [51[7]

pKa 3.80 £ 0.70 (Predicted) [1][5]

- Slightly soluble in chloroform
Solubility [1][5]
and ethyl acetate

Below -20°C, under an inert
Storage Temperature [1](5][8]
atmosphere

Synthesis of O-(3-Chloroallyl)hydroxylamine

A common method for the synthesis of O-(3-Chloroallyl)hydroxylamine involves the reaction
of trans-1,3-dichloropropene with hydroxylamine.[1][9] The hydrochloride salt of the product is
often the direct output of this synthesis.[1]

This protocol is based on a general process described for the synthesis of O-substituted
hydroxylamines.[9]

Materials:

trans-1,3-Dichloropropene

Hydroxylamine sulfate

Sodium hydroxide

Toluene
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Acetonitrile

Ethanol

Hydrogen chloride (gas)

Sodium hydrogen carbonate

Tetrabutylammonium bromide (as a phase-transfer catalyst)

Dilute hydrochloric acid

Procedure:

Preparation of Ethyl Acetimidate Hydrochloride: Acetonitrile and ethanol are reacted in
toluene in the presence of hydrogen chloride gas to form a suspension of ethyl acetimidate
hydrochloride.

Formation of Ethyl Acethydroximate: The resulting suspension is added to an ice-cooled
aqueous suspension of sodium hydrogen carbonate. An aqueous solution of hydroxylamine
sulfate is then added at a temperature of -20 to -5 °C. After warming to room temperature,
the aqueous phase is separated, yielding a toluene solution of ethyl acethydroximate.

O-Alkylation: To the toluene solution, an aqueous solution of sodium hydroxide and
tetrabutylammonium bromide are added. trans-1,3-Dichloropropene (96% content) is then
added dropwise over 30 minutes while maintaining the temperature at +60 to +65 °C.

Reaction Completion and Work-up: The mixture is heated to +70 to +75 °C for 3 hours. After
cooling to room temperature, the aqueous phase is separated. The organic phase,
containing the O-(trans-chloroallyl)acethydroximic acid ethyl ester, is washed twice with
water.

Hydrolysis: The O-(trans-chloroallyl)acethydroximic acid ethyl ester is hydrolyzed by stirring
with dilute hydrochloric acid.

Isolation: The aqueous phase containing the hydrochloride salt of O-(3-
Chloroallyl)hydroxylamine is separated. The product can be isolated by evaporating the
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water under reduced pressure.

Preparation of Ethyl Acethydroximate
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Caption: Synthesis workflow for O-(3-Chloroallyl)hydroxylamine Hydrochloride.

Applications in Synthesis

O-(3-Chloroallyl)hydroxylamine is a valuable reagent for creating more complex molecules. A
notable application is in the preparation of 5-(dioxabicyclohept-6-yl)cyclohexenone oxime ether,
which is utilized as a herbicide and plant growth regulator.[1] Its electrophilic nature allows it to
participate in various chemical reactions, including nucleophilic substitution and oxime
formation.[1]

( Nucleophilic Substitution / Condensation

Click to download full resolution via product page

Caption: General reaction pathway illustrating the use of O-(3-Chloroallyl)hydroxylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to O-(3-
Chloroallyl)hydroxylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154111#0-3-chloroallyl-hydroxylamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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